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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling considerations for 5-
Methylheptanal. Due to the limited availability of specific toxicological data for 5-
Methylheptanal, this document incorporates information from structurally similar aliphatic

aldehydes, such as 2-methylheptanal and 6-methylheptanal, to provide a thorough assessment

of potential hazards. All recommendations are based on established safety protocols and an

understanding of aldehyde toxicity.

Chemical and Physical Properties
5-Methylheptanal is an organic compound with the molecular formula C8H16O.[1] A clear

understanding of its physical and chemical properties is fundamental to its safe handling and

storage.
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Property Value Source

Molecular Formula C8H16O [1]

Molecular Weight 128.21 g/mol [1]

CAS Number 75579-88-3 [1]

Appearance

No data available for 5-

Methylheptanal. Assumed to

be a liquid based on related

compounds.

Boiling Point

No data available for 5-

Methylheptanal. For 2-

methylheptanal: 163°C at 760

mmHg.

[2]

Flash Point

No data available for 5-

Methylheptanal. For 2-

methylheptanal: 42.2°C.

[2]

Water Solubility

No data available for 5-

Methylheptanal. 2-

methylheptanal is slightly

soluble in water.

[2]

Hazard Identification and Classification
Based on information for structurally related aldehydes, 5-Methylheptanal is anticipated to be

a flammable liquid and an irritant. The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals provides a standardized framework for hazard communication.

GHS Classification (based on 6-Methylheptanal)[3]

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)

Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylheptanal
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylheptanal
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylheptanal
https://www.chembk.com/en/chem/2-methylheptanal
https://www.chembk.com/en/chem/2-methylheptanal
https://www.chembk.com/en/chem/2-methylheptanal
https://www.benchchem.com/product/b13604506?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methylheptanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13604506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statements:

H226: Flammable liquid and vapor.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

Toxicological Profile
The toxicological effects of aldehydes are primarily attributed to their reactivity, leading to the

formation of adducts with cellular macromolecules such as proteins and DNA. This can result in

cellular dysfunction and cytotoxicity. A key enzyme involved in the detoxification of aldehydes is

Aldehyde Dehydrogenase 2 (ALDH2), which metabolizes aldehydes into less toxic carboxylic

acids.

Acute Toxicity Data (for 2-Methylheptanal)

Route of Exposure Species Value Source

Oral Rat LD50: 3730 mg/kg [2]

Oral Mouse LD50: 3550 mg/kg [2]

No specific acute dermal or inhalation toxicity data were found for 5-Methylheptanal or its

close isomers.

Mechanisms of Toxicity

Aldehyde toxicity is a complex process involving multiple cellular pathways. Key mechanisms

include:

Oxidative Stress: Aldehydes can induce the production of reactive oxygen species (ROS),

leading to oxidative damage to cellular components.

Protein and DNA Adduct Formation: The electrophilic nature of the aldehyde group allows it

to react with nucleophilic sites on proteins and DNA, forming adducts that can impair their

function.
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Inflammation: Aldehydes can activate pro-inflammatory signaling pathways, such as the NF-

κB pathway, contributing to tissue damage.

Signaling Pathways in Aldehyde Toxicity
The following diagrams illustrate key signaling pathways implicated in the cellular response to

aldehyde exposure.
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Toxicity Assessment

Experimental Procedures

Acute Toxicity
(OECD 401/402/403)

Dose-response studies
(LD50/LC50 determination)

Skin Irritation
(OECD 404)

Application to animal skin
(e.g., rabbit) and observation

of erythema and edema

Eye Irritation
(OECD 405)

Application to animal eye
(e.g., rabbit) and observation

of corneal, iris, and
conjunctival effects

Mutagenicity
(Ames Test - OECD 471)

Exposure of bacterial strains
(e.g., Salmonella typhimurium)

to the chemical and
monitoring for reverse mutations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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